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Compound of Interest

Compound Name: 5-Acetyl-2,4-dimethylthiazole

Cat. No.: B181997

CAS Number: 38205-60-6 Molecular Formula: C7HsNOS Synonyms: 2,4-Dimethyl-5-
acetylthiazole, 1-(2,4-Dimethylthiazol-5-yl)ethanone

This technical guide provides a comprehensive overview of 5-acetyl-2,4-dimethylthiazole, a
heterocyclic compound of significant interest to researchers in flavor chemistry and drug
discovery. We will delve into its chemical properties, synthesis, analytical characterization, and
applications, with a focus on the underlying scientific principles and practical methodologies.

Physicochemical Properties and Spectroscopic
Profile

5-Acetyl-2,4-dimethylthiazole is a colorless to pale yellow liquid characterized by a distinctive
nutty, roasted, and meaty aroma.[1][2] This unique sensory profile makes it a valuable
component in the flavor and fragrance industry.[3] A summary of its key physical and chemical
properties is presented below.
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Property Value Reference
Molecular Weight 155.22 g/mol [4]

Boiling Point 228-230 °C [5]6]
Density 1.15g/mL at 25 °C [5][6]
Refractive Index (n20/D) 1.543 [51[6]

Flash Point 104 °C (219.2 °F) [3][6]

Insoluble in water; soluble in
Solubility fats, oils, and most organic [718]

solvents.

The structural elucidation and purity assessment of 5-acetyl-2,4-dimethylthiazole rely on a
combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are fundamental for confirming the molecular structure. The
proton NMR spectrum will show distinct signals corresponding to the two methyl groups on the
thiazole ring and the acetyl methyl group.[9] Similarly, the 13C NMR spectrum provides
evidence for the carbon skeleton of the molecule.[4]

Infrared (IR) Spectroscopy

The IR spectrum of 5-acetyl-2,4-dimethylthiazole reveals key functional groups.[10][11] A
strong absorption band corresponding to the carbonyl (C=0) stretching of the acetyl group is a
characteristic feature.[12]

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with Gas Chromatography (GC-MS), is crucial
for determining the molecular weight and fragmentation pattern, which aids in structural
confirmation and impurity profiling.[13][14] The electron ionization (EIl) mass spectrum will show
a molecular ion peak corresponding to the molecular weight of the compound.[14]
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Synthesis of 5-Acetyl-2,4-dimethylthiazole

The synthesis of thiazole derivatives is a well-established area of organic chemistry. The
Hantzsch thiazole synthesis is a classical and versatile method for constructing the thiazole
ring and is applicable for the preparation of 5-acetyl-2,4-dimethylthiazole.[15]

Hantzsch Thiazole Synthesis

This method involves the condensation reaction between an a-haloketone and a thioamide.[16]
[15] For the synthesis of 5-acetyl-2,4-dimethylthiazole, the precursors would be a
halogenated derivative of 2,4-pentanedione and thioacetamide.

Experimental Protocol: Hantzsch Synthesis of 5-Acetyl-2,4-dimethylthiazole

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve thioacetamide (1.0 equivalent) in a suitable solvent such as ethanol.

» Addition of a-Haloketone: To this solution, add 3-chloro-2,4-pentanedione (1.0 equivalent)
dropwise at room temperature. The choice of a chloro- derivative is common, though bromo-
derivatives can also be used.[16]

o Reaction Conditions: Heat the reaction mixture to reflux (approximately 70-80 °C) and
maintain for 2-4 hours.[15] The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

o Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.
The solvent can be partially removed under reduced pressure to induce crystallization.[15]

« Purification: Collect the solid product by vacuum filtration and wash with cold ethanol to
remove any unreacted starting materials. The crude product can be recrystallized from a
suitable solvent, such as ethanol or an ethanol/water mixture, to obtain pure 5-acetyl-2,4-
dimethylthiazole.[15]

The causality behind this experimental design lies in the nucleophilic attack of the sulfur atom
of the thioamide on the electrophilic carbon of the a-haloketone, followed by an intramolecular
cyclization and dehydration to form the stable aromatic thiazole ring.[16]
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Caption: General reaction pathway for the Hantzsch synthesis of 5-acetyl-2,4-
dimethylthiazole.

Applications in Research and Development
Flavor and Fragrance Industry

The primary application of 5-acetyl-2,4-dimethylthiazole is as a flavoring agent in the food
industry.[3][7][17] Its nutty, roasted, and meaty flavor profile makes it a valuable additive in a
variety of products, including savory snacks, soups, sauces, and baked goods.[1][2] It is known
for its ability to impart a roasted character to foods.[1] The taste characteristics are described
as nutty, roasted, meaty, and savory with woody and coffee nuances at a concentration of 10

ppm.[5]

Drug Discovery and Medicinal Chemistry

Thiazole and its derivatives are a significant class of heterocyclic compounds that are
frequently found in pharmaceuticals.[18][19][20] The thiazole ring is a key structural motif in a
number of clinically used drugs.[18][20] 5-Acetyl-2,4-dimethylthiazole, with its reactive acetyl
group, serves as a versatile building block for the synthesis of more complex molecules with
potential biological activity.[7][12] Research has explored the potential for thiazole derivatives to
exhibit a range of pharmacological activities, including antibacterial, antifungal, anticancer, and
anti-inflammatory properties.[18][19][21] Recent studies have also investigated the potential of
5-acetyl-2,4-dimethylthiazole derivatives as antiproliferative and antibacterial agents through
molecular docking studies.[22][23]
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Caption: Key application areas of 5-acetyl-2,4-dimethylthiazole.

Safety and Handling

As with any chemical, proper safety precautions should be taken when handling 5-acetyl-2,4-
dimethylthiazole. It is recommended to handle this compound in a well-ventilated area and to
wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat.[8][24] Avoid inhalation of vapors and contact with skin and eyes.[24] In case of fire,
use carbon dioxide, dry chemical powder, or alcohol-resistant foam for extinction.[24]

Hazard Statements:
o May cause respiratory irritation.[24]
e Harmful if swallowed.[8][25]

Precautionary Statements:

Wash hands and any exposed skin thoroughly after handling.[24]

Wear protective gloves, clothing, eye, and face protection.[24]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[24]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[8][24]

Incompatible materials include strong oxidizing agents.[24]
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Analytical Quality Control

Ensuring the purity of 5-acetyl-2,4-dimethylthiazole is critical, especially for its use in food
products and pharmaceuticals.[26] A combination of analytical techniques is employed for
quality control.

Workflow: Purity Analysis of 5-Acetyl-2,4-dimethylthiazole

e Gas Chromatography (GC): A GC analysis is performed to determine the purity of the
sample and to identify any volatile impurities. A non-polar capillary column is typically used.

e Mass Spectrometry (MS): The GC is often coupled with a mass spectrometer (GC-MS) to
identify the separated components based on their mass spectra.[13]

 NMR Spectroscopy: *H and 13C NMR are used to confirm the structure of the main
component and to detect any non-volatile impurities.

o Karl Fischer Titration: This method is used to determine the water content in the sample.
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Caption: A typical analytical workflow for the quality control of 5-acetyl-2,4-dimethylthiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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